Cas no 1443355-73-4 (4-chloro-2-methylsulfanyl-1-propoxybenzene)

• Product Name: 4-chloro-2-methylsulfanyl-1-propoxybenzene
• CAS No: 1443355-73-4
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• MDL: MFCD22373603
• CID: 5170448
• Update Time: 2026-03-04

4-chloro-2-methylsulfanyl-1-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylsulfanyl-1-propoxybenzene

• MDL： MFCD22373603
• Inchi： 1S/C10H13ClOS/c1-3-6-12-9-5-4-8(11)7-10(9)13-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： KQFNGVLRIQHCQC-UHFFFAOYSA-N
• SMILES： C1(OCCC)=CC=C(Cl)C=C1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-chloro-2-methylsulfanyl-1-propoxybenzene

4-Chloro-2-Methylsulfanyl-1-Propoxybenzene: A Comprehensive Overview

4-Chloro-2-methylsulfanyl-1-propoxybenzene, with the CAS number 1443355-73-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at the 4-position, a methylsulfanyl group at the 2-position, and a propoxy group at the 1-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 4-chloro-2-methylsulfanyl-1-propoxybenzene involves a series of well-defined chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis techniques, which have shown promising results in terms of reaction yield and purity.

In terms of applications, 4-chloro-2-methylsulfanyl-1-propoxybenzene has been investigated for its potential in drug discovery. Its structural features make it a valuable intermediate in the synthesis of bioactive compounds, particularly those targeting cancer cells and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and selective gas adsorption capabilities, making them attractive for applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of 4-chloro-2-methylsulfanyl-1-propoxybenzene. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment. However, further investigations are required to fully understand its ecological fate and to develop strategies for minimizing its environmental footprint.

In conclusion, 4-chloro-2-methylsulfanyl-1-propoxybenzene is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.